Cas no 59080-36-3 (PBB 31)

• Product Name: PBB 31
• CAS No: 59080-36-3
• MF: C₁₂H₇Br₃
• MW: 390.89598107338
• CID: 376239
• PubChem ID: 181212
• Update Time: 2025-04-19

PBB 31 Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,4',5-tribromo-
• 1,4-dibromo-2-(4-bromophenyl)benzene
• 2, 4', 5-TRIBROMOBIPHENYL
• 1,1'-Biphenyl,2,4',5-tribromo
• 2,3,4,4
• 2,4',5-Tribromo-1,1'-biphenyl
• 2,5,4'-Tribrom-biphenyl
• 2,5,4'-tribromo-biphenyl
• PBB 31
• PBB 031
• 0F3YQ7ZFWN
• UNII-0F3YQ7ZFWN
• InChI=1/C12H7Br3/c13-9-3-1-8(2-4-9)11-7-10(14)5-6-12(11)15/h1-7
• 1,1'-biphenyl, 2,4',5-tribromo-
• 2,4',5-Tribromo-1,1'-biphenyl #
• NS00126079
• Q27236703
• DTXSID0074768
• 2,4',5-Tribromobiphenyl
• 59080-36-3
• VQAOFEQEGKHRBC-UHFFFAOYSA-N

• Inchi： 1S/C12H7Br3/c13-9-3-1-8(2-4-9)11-7-10(14)5-6-12(11)15/h1-7H
• InChI Key： VQAOFEQEGKHRBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1C=CC(=CC=1)Br)Br

Computed Properties

• Exact Mass: 387.81000
• Monoisotopic Mass: 387.81
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.923
• Boiling Point: 377.5 °C at 760 mmHg
• Flash Point: 176.9 °C
• Refractive Index: 1.647
• PSA: 0.00000
• LogP: 5.64110